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Compound of Interest

Compound Name: 1-lodononane

Cat. No.: B046442

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-lodononane (CAS
No. 4282-42-2), a versatile reagent utilized in various organic syntheses. Adherence to these
protocols is critical to ensure personnel safety and mitigate environmental risks in the

laboratory.

Section 1: Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of 1-lodononane is
fundamental to its safe handling. This data, summarized in Table 1, has been compiled from
various safety data sheets and chemical databases.

Table 1: Physical and Chemical Properties of 1-lodononane
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Property Value References
Molecular Formula C9H19I [1112][3][4]
Molar Mass 254.15 g/mol [11[2][3]
Appearance .Clef:lr colorless to pale yellow 5]

liquid
Density 1.288 g/mL at 25 °C [1][6]
Melting Point -20 °C [1][5]
Boiling Point 107-108 °C at 8 mmHg [1][6]
Flash Point 85 °C (185 °F) - closed cup [1]

B Insoluble in water. Soluble in
Solubility [1][5]
chloroform and methanol.

Refractive Index 1.486 - 1.488 at 20 °C [1]

Vapor Pressure 0.0453 mmHg at 25 °C [1]

Stable under recommended
storage conditions. May
. discolor upon exposure to
Stability ] ) ) [1][6]
light. Incompatible with strong
oxidizing agents and strong

bases.

Section 2: Hazard Identification and GHS
Classification

1-lodononane is classified as a hazardous chemical.[7] The GHS classification, as reported by
multiple suppliers, is summarized in Table 2.

Table 2: GHS Hazard Classification for 1-lodononane
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Hazard Class Hazard Category Signal Word Hazard Statement
Skin ) H315: Causes skin
) o Category 2 Warning L
Corrosion/Irritation irritation
Serious Eye ) H319: Causes serious
o Category 2A Warning o
Damage/Eye Irritation eye irritation

Specific target organ
toxicity — single ] H335: May cause

] Category 3 Warning ) o
exposure (Respiratory respiratory irritation

tract irritation)

H227: Combustible

Flammable liquids Category 4 Warning o
liquid

Source: Aggregated GHS information provided by ECHA C&L Inventory.[2]

Section 3: Experimental Protocols for Safe Handling

Strict adherence to the following protocols is mandatory when handling 1-lodononane to
minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against chemical exposure.

o Eye and Face Protection: Wear chemical safety goggles that meet OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166.[7] A face shield
should be worn in situations with a high risk of splashing.[8]

e Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves (e.g., Nitrile or Neoprene).[9] Inspect
gloves for any signs of degradation or puncture before use.

o Lab Coat: A flame-resistant lab coat or chemical-resistant apron should be worn.[9]
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» Respiratory Protection: All handling of 1-lodononane should be conducted in a certified
chemical fume hood to avoid inhalation of vapors.[7][9] If work outside a fume hood is
unavoidable, a NIOSH-approved respirator with an appropriate organic vapor cartridge is
required.[9]

Engineering Controls

e Fume Hood: Always handle 1-lodononane inside a properly functioning chemical fume hood
to minimize the concentration of vapors in the work area.[9]

o Safety Shower and Eyewash Station: Ensure that a safety shower and eyewash station are
readily accessible and in good working order in the immediate vicinity of where the chemical
is being handled.[7]

Handling and Storage Procedures

e Handling:

o

Avoid contact with skin, eyes, and clothing.[7][10]

o

Do not breathe mist, vapors, or spray.[7]

[¢]

Wash hands thoroughly after handling.[7][10]

[¢]

Keep away from open flames, hot surfaces, and other sources of ignition.[7][10]

o

Take precautionary measures against static discharge.[7]

o Storage:

[¢]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][9]

[¢]

Protect from direct sunlight and light exposure, as it may cause discoloration.[6][7]

o

Store away from incompatible materials such as strong oxidizing agents and strong bases.

[1](7]

o

Some formulations are stabilized with copper chips; this should be noted when storing.[1]
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Spill Response Protocol

In the event of a spill, follow these procedures:
o Evacuate: Immediately evacuate all non-essential personnel from the spill area.
» Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

o Contain: Contain the spill using a non-combustible absorbent material such as sand, earth,
or vermiculite.[10]

o Collect: Carefully collect the absorbed material into a suitable, labeled container for
hazardous waste disposal.[10]

o Clean: Clean the spill area thoroughly with an appropriate solvent, followed by soap and
water.

» Dispose: Dispose of all contaminated materials as hazardous waste in accordance with
local, state, and federal regulations.[7]

First Aid Measures

Immediate medical attention is required in case of exposure.

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[7][10]

o Skin Contact: In case of skin contact, immediately remove all contaminated clothing and
wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical
attention.[7][10]

o Eye Contact: In case of eye contact, immediately flush the eyes with plenty of water for at
least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if
present and easy to do. Continue rinsing. Seek immediate medical attention.[7]

« Ingestion: If swallowed, do NOT induce vomiting. Clean the mouth with water and drink
plenty of water afterward. Never give anything by mouth to an unconscious person. Seek
immediate medical attention.[7]
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Section 4: Visualized Workflows and Logical
Relationships

To further clarify the safety procedures, the following diagrams illustrate key workflows and
logical relationships for handling 1-lodononane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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iodononane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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